Cas no 15451-35-1 (4-(3-Butenyl)benzoic acid)

• Product Name: 4-(3-Butenyl)benzoic acid
• CAS No: 15451-35-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD02259926
• CID: 1076050
• PubChem ID: 19040135
• Update Time: 2025-04-20

4-(3-Butenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Butenyl)benzoic acid
• 4-(3-buten-1-yl)Benzoic acid
• 4-but-3-enylbenzoic acid
• 4-(p-Carboxyphenyl)-buten-(1)
• EN300-4278488
• AKOS006276610
• SCHEMBL3102413
• DTXSID80597640
• 4-(3-butenyl)-benzoic acid
• DB-064049
• 15451-35-1
• 4-(3-BUTENYL)BENZOICACID
• 4-(But-3-en-1-yl)benzoic acid
• MFCD02259926
• AT32497

• MDL： MFCD02259926
• Inchi： 1S/C11H12O2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h2,5-8H,1,3-4H2,(H,12,13)
• InChI Key： BSXPMRFSNMSKMC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CCC=C)=O

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.50340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids